Cas no 15041-74-4 (1,4-Benzenedicarbonyl dichloride, 2,3,5,6-tetrafluoro-)

• Product Name: 1,4-Benzenedicarbonyl dichloride, 2,3,5,6-tetrafluoro-
• CAS No: 15041-74-4
• MF: C₈Cl₂F₄O₂
• MW: 274.984014511108
• MDL: MFCD00049287
• CID: 1322568
• PubChem ID: 13255340
• Update Time: 2025-07-20

1,4-Benzenedicarbonyl dichloride, 2,3,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarbonyl dichloride, 2,3,5,6-tetrafluoro-
• 2,3,5,6-tetrafluorobenzene-1,4-dicarbonyl chloride
• 2,3,5,6-Tetrafluoroterephthaloyl Dichloride
• 15041-74-4
• 2,3,5,6-tetrafluoroterephthalic acid chloride
• AKOS040694359
• 2,3,5,6-Tetrafluorobenzene-1,4-dicarbonyl dichloride
• tetrafluoroterephthalic acid dichloride
• Tetrafluoronterephthaloyl dichloride
• tetrafluorotere-phthaloylchloride
• MFCD00049287
• 2,3,5,6-tetrafluoroterephthaloyl chloride
• SCHEMBL996758
• KTJXAKJGNYCBOI-UHFFFAOYSA-N
• DTXSID50532285

• MDL： MFCD00049287
• Inchi： 1S/C8Cl2F4O2/c9-7(15)1-3(11)5(13)2(8(10)16)6(14)4(1)12
• InChI Key： KTJXAKJGNYCBOI-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C(C(=O)Cl)=C(C=1F)F)F)F)=O

Computed Properties

• Exact Mass: 273.9211473g/mol
• Monoisotopic Mass: 273.9211473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.1Ų

Additional information on 1,4-Benzenedicarbonyl dichloride, 2,3,5,6-tetrafluoro-

Comprehensive Overview of 1,4-Benzenedicarbonyl dichloride, 2,3,5,6-tetrafluoro- (CAS No. 15041-74-4)

1,4-Benzenedicarbonyl dichloride, 2,3,5,6-tetrafluoro-, with the CAS number 15041-74-4, is a highly specialized fluorinated aromatic compound widely utilized in advanced chemical synthesis and material science. This compound, often referred to as tetrafluoroterephthaloyl chloride, is a key intermediate in the production of high-performance polymers, liquid crystals, and pharmaceutical agents. Its unique molecular structure, featuring four fluorine atoms symmetrically arranged around a benzene ring, imparts exceptional thermal stability, chemical resistance, and reactivity, making it indispensable in cutting-edge applications.

In recent years, the demand for fluorinated compounds like 1,4-Benzenedicarbonyl dichloride, 2,3,5,6-tetrafluoro- has surged due to their critical role in green chemistry and sustainable manufacturing. Researchers and industries are increasingly focusing on fluorine-containing materials to develop eco-friendly alternatives to traditional chemicals. This aligns with global trends such as the push for renewable energy and carbon footprint reduction, where fluoropolymers derived from this compound are used in solar panels, fuel cells, and energy-efficient coatings.

One of the most searched topics related to CAS 15041-74-4 is its application in high-performance polymers. For instance, polyimides and polyesters synthesized from this compound exhibit remarkable mechanical strength and resistance to extreme temperatures, making them ideal for aerospace, automotive, and electronics industries. Users often inquire about its role in flexible electronics and wearable technology, where lightweight, durable materials are paramount. Additionally, its use in pharmaceutical intermediates has garnered attention, particularly in the synthesis of bioactive molecules with enhanced metabolic stability.

From a synthetic chemistry perspective, tetrafluoroterephthaloyl chloride is prized for its reactivity as a diacyl chloride. It readily undergoes condensation reactions with diamines or diols to form polyamides and polyesters, respectively. This property is frequently explored in academic and industrial research, as evidenced by the growing number of patents and publications. Questions about its handling and storage are also common, emphasizing the need for anhydrous conditions to prevent hydrolysis, which could compromise its efficacy in sensitive reactions.

The compound’s significance extends to the field of organic electronics, where its electron-withdrawing fluorine atoms enhance charge transport properties in semiconducting materials. This has led to breakthroughs in OLEDs (organic light-emitting diodes) and photovoltaic devices, addressing the demand for energy-efficient displays and solar energy solutions. Furthermore, its compatibility with nanotechnology applications, such as the fabrication of fluorinated carbon nanotubes, highlights its versatility in modern material science.

Environmental and regulatory considerations are another hot topic surrounding CAS 15041-74-4. While fluorinated compounds offer performance benefits, their persistence in the environment has sparked debates about sustainable alternatives and green synthesis methods. Researchers are actively investigating biodegradable fluoropolymers and catalytic processes to minimize waste, reflecting the industry’s commitment to circular economy principles.

In summary, 1,4-Benzenedicarbonyl dichloride, 2,3,5,6-tetrafluoro- (15041-74-4) is a cornerstone of innovation across multiple disciplines. Its applications in advanced materials, electronics, and pharmaceuticals underscore its importance in addressing contemporary technological and environmental challenges. As industries continue to prioritize sustainability and performance, this compound will undoubtedly remain at the forefront of scientific and industrial advancements.